67-64-1

Acetone

In Stock

• CAS RN:
• 67-64-1

• Formula:
• C3H6O
  CH3-CO-CH3
  CH3COCH3
  C3H6O

• InChI:
• InChI=1S/C3H6O/c1-3(2)4/h1-2H3

• InChIKey:
• CSCPPACGZOOCGX-UHFFFAOYSA-N

• Acetone is an organic solvent widely used in the polymer and pharmaceutical industry. It is found in mammalian tissues as a by-product of metalbolism. It shows potent anticonvulsant property. Acetone in combination with tetraalkylammonium chloride forms an efficient solvent system for dissolving cellulose. The dehydration of acetone can be accomplised by pervaporation using P84 (polyimide membrane)/TAEA (tripodal amine (tris(2-aminoethyl)amine) cross-linked asymmetric flat sheet membranes. The acetone vapors can undergo photolysis in a titanium dioxide (TiO₂) photocatalyst immobilized UV irradiated reactor.
  Acetone is a polar organic solvent. It can undergo photocatalytic oxidation in the presence of mixed TiO₂-rare earth oxides.
  Acetone is a ketone. Mixtures of TiO₂ (P25) with rare earth oxides (La₂O₃ or Y₂

H-Arg-Ile-Cys-Tyr-Asn-His-Leu-Gly-Thr-Lys-Pro-Pro-Thr-Thr-Glu-Thr-Cys-Gln-Glu-Asp-Ser-Cys-Tyr-Lys-Asn-Ile-Trp-Thr-Phe-Asp-Asn-Ile-Ile-Arg-Arg-Gly-Cys-Gly-Cys-Phe-Thr-Pro-Arg-Gly-Asp-Met-Pro-Gly-Pro-Tyr-Cys-Cys-Glu-Ser-Asp-Lys-Cys-Asn-Leu-OH

In Stock

• CAS RN:
• 467-64-1

• Formula:
• C286H438N82O90S9

• InChI:
• InChI=1S/C286H438N82O90S9/c1-20-136(9)219(355-229(404)157(290)52-38-89-305-283(296)297)271(446)352-196(132-466)263(438)332-172(104-149-67-73-154(378)74-68-149)242(417)336-178(108-203(292)381)246(421)334-177(107-152-117-304-133-315-152)245(420)330-170(99-134(5)6)232(407)312-121-210(388)354-223(140(13)371)273(448)329-168(56-34-37-88-289)278(453)368-97-46-64-201(368)280(455)366-95-44-63-200(366)268(443)361-227(144(17)375)277(452)362-226(143(16)374)274(449)327-167(80-84-214(394)395)240(415)359-225(142(15)373)276(451)353-195(131-465)260(435)323-164(77-81-202(291)380)237(412)322-165(78-82-212(390)391)238(413)339-185(115-218(402)403)251(426)347-188(124-370)257(432)350-193(129-463)261(436)331-171(103-148-65-71-153(377)72-66-148)241(416)320-161(54-32-35-86-287)235(410)335-180(110-205(294)383)254(429)356-220(137(10)21-2)270(445)344-176(106-151-116-309-158-53-31-30-51-156(151)158)253(428)360-224(141(14)372)275(450)343-174(101-146-47-26-24-27-48-146)243(418)340-184(114-217(400)401)250(425)337-181(111-206(295)384)255(430)357-222(139(12)23-4)272(447)358-221(138(11)22-3)269(444)326-163(59-41-92-308-286(302)303)234(409)319-159(57-39-90-306-284(298)299)230(405)311-119-208(386)317-189(125-459)233(408)313-120-209(387)318-190(126-460)258(433)333-175(102-147-49-28-25-29-50-147)252(427)363-228(145(18)376)281(456)367-96-45-62-199(367)267(442)325-160(58-40-91-307-285(300)301)231(406)310-118-207(385)316-182(112-215(396)397)248(423)328-169(85-98-467-19)279(454)365-94-43-60-197(365)265(440)314-122-211(389)364-93-42-61-198(364)266(441)342-173(105-150-69-75-155(379)76-70-150)244(419)349-194(130-464)264(439)351-191(127-461)259(434)324-166(79-83-213(392)393)239(414)346-187(123-369)256(431)341-183(113-216(398)399)249(424)321-162(55-33-36-87-288)236(411)348-192(128-462)262(437)338-179(109-204(293)382)247(422)345-186(282(457)458)100-135(7)8/h24-31,47-51,53,65-76,116-117,133-145,157,159-201,219-228,309,369-379,459-466H,20-23,32-46,52,54-64,77-115,118-132,287-290H2,1-19H3,(H2,291,380)(H2,292,381)(H2,293,382)(H2,294,383)(H2,295,384)(H,304,315)(H,310,406)(H,311,405)(H,312,407)(H,313,408)(H,314,440)(H,316,385)(H,317,386)(H,318,387)(H,319,409)(H,320,416)(H,321,424)(H,322,412)(H,323,435)(H,324,434)(H,325,442)(H,326,444)(H,327,449)(H,328,423)(H,329,448)(H,330,420)(H,331,436)(H,332,438)(H,333,433)(H,334,421)(H,335,410)(H,336,417)(H,337,425)(H,338,437)(H,339,413)(H,340,418)(H,341,431)(H,342,441)(H,343,450)(H,344,445)(H,345,422)(H,346,414)(H,347,426)(H,348,411)(H,349,419)(H,350,432)(H,351,439)(H,352,446)(H,353,451)(H,354,388)(H,355,404)(H,356,429)(H,357,430)(H,358,447)(H,359,415)(H,360,428)(H,361,443)(H,362,452)(H,363,427)(H,390,391)(H,392,393)(H,394,395)(H,396,397)(H,398,399)(H,400,401)(H,402,403)(H,457,458)(H4,296,297,305)(H4,298,299,306)(H4,300,301,307)(H4,302,303,308)/t136-,137-,138-,139-,140+,141+,142+,143+,144+,145+,157-,159-,160-,161-,162-,163-,164-,165-,166-,167-,168-,169-,170-,171-,172-,173-,174-,175-,176-,177-,178-,179-,180-,181-,182-,183-,184-,185-,186-,187-,188-,189-,190-,191-,192-,193-,194-,195-,196-,197-,198-,199-,200-,201-,219-,220-,221-,222-,223-,224-,225-,226-,227-,228-/m0/s1

• InChIKey:
• WXAHZOYREYZWJG-ZQMJCZTESA-N

• H-Arg-Ile-Cys-Tyr-Asn-His-Leu-Gly-Thr-Lys-Pro-Pro-Thr-Thr-Glu-Thr-Cys-Gln-Glu-Asp-Ser-Cys-Tyr-Lys-Asn-Ile-Trp-Thr-Phe-Asp-Asn-Ile-Ile-Arg-Arg-Gly-Cys-Gly-Cys-Phe-Thr-Pro-Arg-Gly-Asp-Met-Pro-Gly-Pro-Tyr-Cys-Cys-Glu-Ser-Asp-Lys-Cys-Asn-Leu-OH, also known as H-Arg-Ile-Cys-Tyr-Asn-His-Leu-Gly-Thr-Lys-Pro-Pro-Thr-Thr-Glu-Thr-Cys-Gln-Glu-Asp-Ser-Cys-Tyr-Lys-Asn-Ile-Trp-Thr-Phe-Asp-Asn-Ile-Ile-Arg-Arg-Gly-Cys-Gly-Cys-Phe-Thr-Pro-Arg-Gly-Asp-Met-Pro-Gly-Pro-Tyr-Cys-Cys-Glu-Ser-Asp-Lys-Cys-Asn-Leu-OH, is a useful research compound. Its molecular formula is C286H438N82O90S9 and its molecular weight is 6754 g/mol. The purity is usually 95%.

Tris(oxalato(2-))digadolinium

In Stock

• CAS RN:
• 867-64-1

• Formula:
• C6Gd2O12

• InChI:
• InChI=1S/3C2H2O4.2Gd/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6

• InChIKey:
• SQORATIMOBOFKR-UHFFFAOYSA-H

• Tris(oxalato(2-))digadolinium, also known as Tris(oxalato(2-))digadolinium, is a useful research compound. Its molecular formula is C6Gd2O12 and its molecular weight is 578.6 g/mol. The purity is usually 95%.

4-(Dimethylamino)butan-2-ol

In Stock

• CAS RN:
• 5867-64-1

• Formula:
• C6H15NO

• InChI:
• InChI=1S/C6H15NO/c1-6(8)4-5-7(2)3/h6,8H,4-5H2,1-3H3

• InChIKey:
• IXAXPXLEJPTDGO-UHFFFAOYSA-N

• 4-(Dimethylamino)butan-2-ol is a useful research compound. Its molecular formula is C6H15NO and its molecular weight is 117.19 g/mol. The purity is usually 95%.

2-Acetamidophenyl acetate

Usually In Stock

• CAS RN:
• 5467-64-1

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c1-7(12)11-9-5-3-4-6-10(9)14-8(2)13/h3-6H,1-2H3,(H,11,12)

• InChIKey:
• UGTVVIHMAMPKJT-UHFFFAOYSA-N

• 2-Acetamidophenyl acetate is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.2 g/mol. The purity is usually 95%.

D-Phenylalaninol

In Stock

• CAS RN:
• 5267-64-1

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c10-9(7-11)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7,10H2/t9-/m1/s1

• InChIKey:
• STVVMTBJNDTZBF-SECBINFHSA-N

• Enantiomer of L-Phenylalaninol, an inhibitor of intestinal Phenylalanine absorption.
  
  

n-Benzyl-n-ethylpiperidin-4-amine

In Stock

• CAS RN:
• 76167-64-1

• Formula:
• C14H22N2

• InChI:
• InChI=1S/C14H22N2/c1-2-16(14-8-10-15-11-9-14)12-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3

• InChIKey:
• AYOMQFAVBBILEJ-UHFFFAOYSA-N

• N-Benzyl-n-ethylpiperidin-4-amine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.

1-Propylpiperazine

In Stock

• CAS RN:
• 21867-64-1

• Formula:
• C7H16N2

• InChI:
• InChI=1S/C7H16N2/c1-2-5-9-6-3-8-4-7-9/h8H,2-7H2,1H3

• InChIKey:
• QLEIDMAURCRVCX-UHFFFAOYSA-N

• 1-Propylpiperazine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.

3-(3-Nitrophenyl)-3-oxopropanenitrile

In Stock

• CAS RN:
• 21667-64-1

• Formula:
• C9H6N2O3

• InChI:
• InChI=1S/C9H6N2O3/c10-5-4-9(12)7-2-1-3-8(6-7)11(13)14/h1-3,6H,4H2

• InChIKey:
• OTZUXMACTFIJAZ-UHFFFAOYSA-N

• 3-(3-Nitrophenyl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.

Imidazo[1,2-a]pyridine hydrochloride

In Stock

• CAS RN:
• 34167-64-1

• Formula:
• C7H7ClN2

• InChI:
• InChI=1S/C7H6N2.ClH/c1-2-5-9-6-4-8-7(9)3-1;/h1-6H;1H

• InChIKey:
• UZXJSYJMGKHWBK-UHFFFAOYSA-N

• Imidazo[1,2-a]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H7ClN2 and its molecular weight is 154.6 g/mol. The purity is usually 95%.

Dysprosium-165

• CAS RN:
• 13967-64-1

• Formula:
• Dy

• InChI:
• InChI=1S/Dy/i1+2

• InChIKey:
• KBQHZAAAGSGFKK-NJFSPNSNSA-N

• Dysprosium-165, also known as Dysprosium-165, is a useful research compound. Its molecular formula is Dy and its molecular weight is 164.931709 g/mol. The purity is usually 95%.

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3-fluorophenyl)acetamide

In Stock

• CAS RN:
• 869067-64-1

• Formula:
• C12H12FN5O2S

• InChI:
• InChI=1S/C12H12FN5O2S/c1-7-11(20)18(14)12(17-16-7)21-6-10(19)15-9-4-2-3-8(13)5-9/h2-5H,6,14H2,1H3,(H,15,19)

• InChIKey:
• WDYWZHQBOFCELO-UHFFFAOYSA-N

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C12H12FN5O2S and its molecular weight is 309.32. The purity is usually 95%.

N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 893967-64-1

• Formula:
• C19H12F3N3OS

• InChI:
• InChI=1S/C19H12F3N3OS/c20-19(21,22)14-5-1-4-13(9-14)17(26)23-15-6-2-3-12(10-15)16-11-25-7-8-27-18(25)24-16/h1-11H,(H,23,26)

• InChIKey:
• WVQCVIASRTURDA-UHFFFAOYSA-N

• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H12F3N3OS and its molecular weight is 387.38. The purity is usually 95%.

Toluene-4-sulfonic acid 2-(2-{2-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethyl ester

In Stock

• CAS RN:
• 571167-64-1

• Formula:
• C21H38O7SSi

• InChI:
• InChI=1S/C21H38O7SSi/c1-19-7-9-20(10-8-19)29(22,23)27-17-15-25-13-11-24-12-14-26-16-18-28-30(5,6)21(2,3)4/h7-10H,11-18H2,1-6H3

• InChIKey:
• LQPJYRSDQDSSHD-UHFFFAOYSA-N

• Toluene-4-sulfonic acid 2-(2-{2-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethyl ester is a useful research compound. Its molecular formula is C21H38O7SSi and its molecular weight is 462.7 g/mol. The purity is usually 95%.

7-(3-Cyanophenyl)-7-oxoheptanenitrile

In Stock

• CAS RN:
• 898767-64-1

• Formula:
• C14H14N2O

• InChI:
• InChI=1S/C14H14N2O/c15-9-4-2-1-3-8-14(17)13-7-5-6-12(10-13)11-16/h5-7,10H,1-4,8H2

• InChIKey:
• BPYXJNNUPNNILR-UHFFFAOYSA-N

• 7-(3-Cyanophenyl)-7-oxoheptanenitrile is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.

4-[(4-Chloro-2,5-dimethylphenyl)thio]-3-nitrobenzoic acid

Usually In Stock

• CAS RN:
• 652967-64-1

• Formula:
• C15H12ClNO4S

• InChI:
• InChI=1S/C15H12ClNO4S/c1-8-6-14(9(2)5-11(8)16)22-13-4-3-10(15(18)19)7-12(13)17(20)21/h3-7H,1-2H3,(H,18,19)

• InChIKey:
• WLICBCVQCHRAGA-UHFFFAOYSA-N

• 4-[(4-Chloro-2,5-dimethylphenyl)thio]-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C15H12ClNO4S and its molecular weight is 337.8 g/mol. The purity is usually 95%.

N-(4-pyrrolidin-1-ylsulfonylphenyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 327067-64-1

• Formula:
• C15H16N2O3S2

• InChI:
• InChI=1S/C15H16N2O3S2/c18-15(14-4-3-11-21-14)16-12-5-7-13(8-6-12)22(19,20)17-9-1-2-10-17/h3-8,11H,1-2,9-10H2,(H,16,18)

• InChIKey:
• XBLXKMYSXADTTG-UHFFFAOYSA-N

• N-(4-pyrrolidin-1-ylsulfonylphenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H16N2O3S2 and its molecular weight is 336.4g/mol. The purity is usually 95%.

4-(3-Nitrobenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187167-64-1

• Formula:
• C16H10N2O3

• InChI:
• InChI=1S/C16H10N2O3/c19-16(12-5-3-6-14(9-12)18(20)21)13-8-11-4-1-2-7-15(11)17-10-13/h1-10H

• InChIKey:
• BJEGACKRKNTXPW-UHFFFAOYSA-N

• 4-(3-Nitrobenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C16H10N2O3 and its molecular weight is 278.26 g/mol. The purity is usually 95%.

ethyl (4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetate

Usually In Stock

• CAS RN:
• 1001567-64-1

• Formula:
• C9H13ClN2O2

• InChI:
• InChI=1S/C9H13ClN2O2/c1-4-14-8(13)5-12-7(3)9(10)6(2)11-12/h4-5H2,1-3H3

• InChIKey:
• JNHZGVROTINHPC-UHFFFAOYSA-N

• Ethyl (4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetate is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.67. The purity is usually 95%.

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)naphthalene-1-sulfonamide

In Stock

• CAS RN:
• 1797867-64-1

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c22-25(23,18-7-3-5-14-4-1-2-6-17(14)18)20-15-12-19-21(13-15)16-8-10-24-11-9-16/h1-7,12-13,16,20H,8-11H2

• InChIKey:
• INNUEZUSEUOABL-UHFFFAOYSA-N

• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

ethyl 1-ethyl-3-nitro-1H-pyrazole-5-carboxylate

Usually In Stock

• CAS RN:
• 1823967-64-1

• Formula:
• C8H11N3O4

• InChI:
• InChI=1S/C8H11N3O4/c1-3-10-6(8(12)15-4-2)5-7(9-10)11(13)14/h5H,3-4H2,1-2H3

• InChIKey:
• MUTNJDXTSJPCNH-UHFFFAOYSA-N

• Ethyl 1-ethyl-3-nitro-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C8H11N3O4 and its molecular weight is 213.193. The purity is usually 95%.

Tert-butyl 4-cyclohexylpyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248267-64-1

• Formula:
• C15H27NO2

• InChI:
• InChI=1S/C15H27NO2/c1-15(2,3)18-14(17)13-9-12(10-16-13)11-7-5-4-6-8-11/h11-13,16H,4-10H2,1-3H3

• InChIKey:
• XYNYKWJYRODZJD-UHFFFAOYSA-N

• Tert-butyl 4-cyclohexylpyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C15H27NO2 and its molecular weight is 253.386. The purity is usually 95%.

(S)-2-Amino-2-phenyl-1-propanol

• CAS RN:
• 5267-64-1; 90642-81-2

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c1-9(10,7-11)8-5-3-2-4-6-8/h2-6,11H,7,10H2,1H3/t9-/m1/s1

• InChIKey:
• WAQCLDRCXNFRBI-SECBINFHSA-N

• (S)-2-Amino-2-phenyl-1-propanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.209. The purity is usually 95%.